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Compound of Interest

Compound Name: Gadolinium--nickel (1/3)

Cat. No.: B15486732

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the experimental setup and measurement
of the magnetocaloric effect (MCE) in the intermetallic compound Gadolinium Nickelide
(GdNis). The protocols outlined below cover both direct and indirect measurement techniques,
offering a comprehensive approach to characterizing the MCE in this material.

Introduction to the Magnetocaloric Effect in GdNis

The magnetocaloric effect is a magneto-thermodynamic phenomenon in which a magnetic
material undergoes a temperature change upon the application or removal of a magnetic field
under adiabatic conditions. GdNis is an intermetallic compound that exhibits antiferromagnetic
ordering with a Néel temperature (TN) of approximately 99 K. Around this transition
temperature, GdNis displays a significant magnetocaloric effect, making it a material of interest
for low-temperature magnetic refrigeration applications.

Experimental Setups

The measurement of the MCE in GdNis can be broadly categorized into two methods: direct
and indirect measurements.

Direct Measurement of the Adiabatic Temperature
Change (AT_ad)
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This method involves the direct measurement of the temperature change of the GdNis sample
as the external magnetic field is varied under quasi-adiabatic conditions.

Key Components of the Experimental Setup:

o Magnetic Field Source: An electromagnet or a superconducting magnet capable of
generating a controlled and variable magnetic field. A permanent magnet arrangement can
also be used for measurements at a fixed magnetic field change.

o Cryostat: A cryostat (e.g., a closed-cycle refrigerator or a liquid helium dewar) to control the
ambient temperature of the sample, particularly to reach temperatures around the Néel
temperature of GdNis (99 K).

o Sample Holder: A sample holder made of a low thermal conductivity material to minimize
heat exchange with the surroundings, ensuring quasi-adiabatic conditions during the
measurement.

o Temperature Sensor: A high-sensitivity temperature sensor, such as a small thermocouple
(e.q., Type E or K) or a Cernox® sensor, should be in direct thermal contact with the sample
to accurately measure the temperature change.

o Data Acquisition System: A system to record the temperature of the sample and the
magnetic field strength simultaneously.

Indirect Measurement of the Isothermal Entropy Change
(AS_M)

This method involves determining the isothermal entropy change by measuring the
magnetization of the GdNis sample as a function of temperature and magnetic field. The
entropy change is then calculated using the Maxwell relation:

AS_M(T, AH) = [[OM(T,H)/0T]_H dH
Key Components of the Experimental Setup:

» Magnetometer: A sensitive magnetometer, such as a Vibrating Sample Magnetometer (VSM)
or a Superconducting Quantum Interference Device (SQUID) magnetometer, capable of
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precise magnetization measurements over the desired temperature and magnetic field

ranges.

o Cryostat with Temperature Control: The magnetometer must be equipped with a cryostat that
allows for precise temperature control and sweeps.

o (Optional) Calorimeter: A calorimeter to measure the specific heat capacity of GdNis as a
function of temperature. This data is essential for calculating the adiabatic temperature
change from the isothermal entropy change.

Experimental Protocols
Sample Preparation

Proper sample preparation is crucial for obtaining accurate and reproducible MCE
measurements.

e Synthesis: GdNis is typically synthesized by arc-melting stoichiometric amounts of high-purity
Gadolinium (99.9% or higher) and Nickel (99.99% or higher) in an inert atmosphere (e.g.,
argon). To ensure homogeneity, the resulting ingot should be flipped and remelted several
times.

e Annealing: The as-cast GdNis ingot should be annealed to improve its homogeneity and
crystalline structure. While a specific protocol for GdNis is not readily available in the
literature, a general approach for intermetallic compounds involves sealing the sample in an
evacuated quartz tube and annealing it at a temperature below its melting point for an
extended period (e.g., 800-900 °C for one week). The sample should then be slowly cooled
to room temperature.

o Shaping: For direct measurements, the sample should be shaped to ensure good thermal
contact with the temperature sensor. A small, flat shape is often preferred. For indirect
measurements using a magnetometer, the sample size and shape should be compatible with
the magnetometer's sample holder.

Direct Measurement Protocol (Adiabatic Temperature
Change)
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Sample Mounting: Securely mount the GdNis sample on the sample holder within the
cryostat. Ensure good thermal contact between the sample and the temperature sensor by
using a small amount of thermal grease.

Evacuation: Evacuate the sample chamber to a high vacuum to minimize heat exchange
through convection.

Temperature Stabilization: Cool the sample to the desired starting temperature below the
Néel temperature (e.g., 80 K) and allow it to stabilize.

Measurement Sequence:
o Record the initial temperature of the sample in zero magnetic field.

o Rapidly apply the desired magnetic field. The rate of field change should be fast enough to
ensure quasi-adiabatic conditions (i.e., minimize heat exchange with the surroundings
during the field change).

o Record the temperature of the sample as a function of time until it reaches a peak and
then starts to relax back towards the ambient temperature. The peak temperature change
is the adiabatic temperature change (AT _ad).

o Rapidly remove the magnetic field and record the subsequent temperature change.

o Increase the ambient temperature in small steps (e.g., 2-5 K) and repeat the
measurement. Ensure the temperature is stabilized before each measurement. Pay
particular attention to collecting data points around the Néel temperature of 99 K.

Data Analysis: For each temperature step, determine the maximum temperature change
(AT _ad) upon application and removal of the magnetic field. Plot AT _ad as a function of
temperature.

Indirect Measurement Protocol (Isothermal Entropy
Change)

o Sample Mounting: Mount the prepared GdNis sample in the sample holder of the
magnetometer.
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* Measurement of Magnetization Isotherms:

o Set the temperature to a value below the expected ordering temperature (e.g., 80 K) and
allow it to stabilize.

o Measure the magnetization (M) as a function of the applied magnetic field (H) from zero
up to the maximum desired field.

o Increase the temperature in small, discrete steps (e.g., 2 K) and repeat the M-H
measurement at each temperature. It is crucial to collect a dense set of isotherms around
the Néel temperature (99 K).

o Data Analysis:

o From the measured M(H,T) data, construct a series of M vs. T curves at constant
magnetic fields.

o Numerically calculate the derivative (0M/0T)_H for each constant magnetic field.

o Use the Maxwell relation to numerically integrate (0M/0T) H with respect to the magnetic
field to obtain the isothermal entropy change (AS_M) as a function of temperature for a
given magnetic field change.

o (Optional) Calculation of Adiabatic Temperature Change: If the specific heat capacity at zero
field, C_p(T, 0), is known or has been measured, the adiabatic temperature change can be
estimated from the isothermal entropy change using the following approximation:

AT _ad(T, AH) =- (T / C_p(T, 0)) * AS_M(T, AH)

Data Presentation

Quantitative data for the magnetocaloric properties of GdNis should be summarized in a
structured table for clarity and comparison.
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Property Value Units Notes
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For a magnetic field
Entropy Change (- 18.5 J kgt K?
change of 0-5T
AS_M)
) ) Requires direct
Adiabatic Temperature )
Data not available K measurement or
Change (AT_ad) -~
specific heat data
] ) Requires integration
Refrigerant Capacity )
(RO) Data not available Jkg of the -AS_Mvs. T

curve

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for both direct and indirect measurement

of the magnetocaloric effect.
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Caption: Workflow for direct and indirect magnetocaloric effect measurements.
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 To cite this document: BenchChem. [Application Notes and Protocols for Magnetocaloric
Effect Measurement in GdNis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486732#experimental-setup-for-magnetocaloric-
effect-measurement-in-gdni3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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